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Compound Name: N-(2-acetylphenyl)octanamide
CAS No.: 1040310-65-3
Cat. No.: B1416907

Get Quote

Abstract & Introduction

N-(2-acetylphenyl)octanamide is a molecule of interest in synthetic chemistry and drug
development, featuring a distinct combination of functional groups: a secondary amide, an
aromatic ketone, and a long aliphatic chain. This unique structure necessitates a multi-faceted
analytical approach for unambiguous identification, purity assessment, and structural
elucidation. These application notes provide a comprehensive guide for researchers, scientists,
and drug development professionals on the integrated use of orthogonal analytical techniques
to fully characterize this compound.

The causality behind employing a suite of techniques lies in the principle of orthogonal
analysis. Each method probes different molecular properties—nuclear spin environment
(NMR), mass-to-charge ratio (MS), chromatographic behavior (HPLC), and vibrational modes
(FTIR)—ensuring a robust and self-validating characterization package. This document outlines
detailed protocols and the scientific rationale for each method, designed to deliver a complete
and reliable analytical profile of N-(2-acetylphenyl)octanamide.
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Physicochemical Profile

A foundational understanding of the molecule's properties is critical for selecting appropriate
analytical conditions.

Property Value Source

Molecular Formula C16H23NO2 [1]

Molecular Weight 261.37 g/mol [1]

CAS Number 1040310-65-3 [1]

Predicted XLogP3 ~4.0-4.5 Inferred from similar structures
Predicted Boiling Point ~444.4 °C [2]

Appearance White to off-white solid Inferred

Note: XLogP3 is a measure of hydrophobicity. A value around 4 indicates low water solubility
and a preference for non-polar organic solvents, guiding the choice of solvents for NMR and
HPLC.

Integrated Analytical Workflow

Successful characterization relies on the logical integration of multiple techniques. The
workflow below illustrates how data from each analysis builds upon the last to create a
complete molecular dossier.
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Caption: Integrated workflow for the characterization of N-(2-acetylphenyl)octanamide.

Protocols for Structure Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone for determining the precise chemical structure. The choice of
deuterated chloroform (CDCIs) as a solvent is based on the compound's predicted non-polar
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nature and its ability to dissolve a wide range of organic molecules.
Protocol 4.1.1: *H and 3C NMR Analysis

o Sample Preparation: Accurately weigh 5-10 mg of N-(2-acetylphenyl)octanamide and
dissolve it in approximately 0.7 mL of deuterated chloroform (CDCls) containing 0.03% v/v
tetramethylsilane (TMS) as an internal standard.

e Instrument Setup:
o Spectrometer: 400 MHz or higher for optimal resolution.
o Probe: Standard broadband probe tuned to *H and 13C frequencies.
o Temperature: 298 K (25 °C).
e 1H NMR Acquisition:
o Pulse Program: Standard single pulse (zg30).
o Spectral Width: -2 to 12 ppm.
o Number of Scans: 16-32 scans.
o Relaxation Delay (d1): 2 seconds.
e 13C NMR Acquisition:
o Pulse Program: Proton-decoupled pulse program (zgpg30).
o Spectral Width: 0 to 220 ppm.
o Number of Scans: 1024-2048 scans.
o Relaxation Delay (d1): 2 seconds.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction.
Calibrate the *H spectrum to the TMS signal at 0.00 ppm and the 3C spectrum to the CDClIs
solvent peak at 77.16 ppm.
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BENGHE

Expected *H and 3C NMR Spectral Features:

Group

H Chemical Shift
(3, ppm)

13C Chemical Shift
(3, ppm)

Rationale

Amide N-H

8.5-11.0 (broad
singlet)

Deshielded proton
due to resonance and
potential
intramolecular H-
bonding to the acetyl
oxygen.[3][4]

Aromatic H

7.0 - 8.0 (multiplets)

120 - 140

Protons on the phenyl
ring, with specific
splitting patterns
indicating ortho, meta,
and para

relationships.

Acetyl CHs

~2.6 (singlet)

Protons adjacent to
the aromatic ketone

carbonyl.

Amide a-CH:z

~2.4 (triplet)

Protons adjacent to

the amide carbonyl.

Alkyl Chain (CH2)n

1.2 - 1.7 (multiplets)

22 -32

Overlapping signals
from the methylene
groups of the octanoyl

chain.

Terminal CHs

~0.9 (triplet)

~14

Terminal methyl group

of the octanoyl chain.

Ketone C=0

~200

Carbonyl carbon of

the acetyl group.[5]

Amide C=0

~170

Carbonyl carbon of

the octanamide group.

[5]
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Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation patterns, which act as a molecular
fingerprint. Electrospray ionization (ESI) is chosen as it is a soft ionization technique suitable
for polar and thermally labile molecules, minimizing in-source fragmentation and providing a
clear molecular ion peak.

Protocol 4.2.1: LC-MS Analysis for Molecular Weight Confirmation

o Sample Preparation: Prepare a dilute solution of the compound (~10 pg/mL) in a 50:50
mixture of acetonitrile and water.

o LC System (for sample introduction):
o Column: C18 column (e.g., 50 mm x 2.1 mm, 3.5 um).
o Mobile Phase: Isocratic flow of 80% acetonitrile / 20% water with 0.1% formic acid.
o Flow Rate: 0.3 mL/min.
e MS System (ESI positive mode):
o lon Source: Electrospray lonization (ESI).
o Polarity: Positive.
o Scan Range: m/z 50 - 500.
o Capillary Voltage: 3.5 kV.
o Cone Voltage: 30 V.
o Source Temperature: 120 °C.

o Data Analysis: Look for the protonated molecule [M+H]* at m/z 262.37. For high-resolution
MS (HRMS), the exact mass should be within 5 ppm of the theoretical value.

Expected Fragmentation Pattern: The most common fragmentation for aromatic amides is the
cleavage of the amide N-CO bond.[6][7]
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e Primary Fragment: Formation of an acylium ion by loss of the octanoyl chain, and formation
of a resonance-stabilized benzoyl-type cation.[6][8]

o McLafferty Rearrangement: Possible if a y-hydrogen is available on the acyl chain, leading to
characteristic neutral losses.[9][10]

Protocols for Purity and Identity Confirmation
High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of pharmaceutical compounds and
identifying potential impurities.[11][12] A reversed-phase method is appropriate given the non-
polar nature of N-(2-acetylphenyl)octanamide.

Protocol 5.1.1: Reversed-Phase HPLC for Purity Analysis

o Sample Preparation: Dissolve the compound in acetonitrile to a final concentration of
approximately 0.5 mg/mL.

o Chromatographic Conditions:

o

Column: C18, 4.6 x 150 mm, 5 um particle size.

[¢]

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

Mobile Phase B: Acetonitrile with 0.1% TFA.

[¢]

Flow Rate: 1.0 mL/min.

[e]

o

Column Temperature: 30 °C.

[¢]

Injection Volume: 10 pL.

Detector: UV at 254 nm.

o

e Gradient Elution:
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Time (min) % Mobile Phase B
0.0 60
15.0 95
20.0 95
20.1 60
| 25.0 | 60 |

o System Suitability: Before sample analysis, inject a standard solution five times. The relative
standard deviation (RSD) for the peak area should be < 2.0%.

o Data Analysis: Integrate all peaks. Calculate the purity of the main peak as a percentage of
the total peak area. This method is crucial for impurity profiling in drug development.[13][14]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR confirms the presence of key functional groups by identifying their characteristic
vibrational frequencies.

Protocol 5.2.1: FTIR Analysis using ATR

o Sample Preparation: Place a small amount of the solid powder directly onto the Attenuated
Total Reflectance (ATR) crystal.

e Instrument Setup:
o Accessory: ATR with a diamond or germanium crystal.
o Scan Range: 4000 - 400 cm™1.
o Resolution: 4 cm~2.

o Number of Scans: 32.
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» Data Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then,
collect the sample spectrum. The instrument software will automatically perform the
background subtraction.

o Data Analysis: Identify characteristic absorption bands.

Expected Characteristic FTIR Peaks:

Wavenumber ] ) ) ]

( ) Functional Group Vibration Type Rationale

cm-
Characteristic of a

~3300 N-H Stretch secondary amide N-H
bond.[15]

. Indicates C-H bonds
~3050 Aromatic C-H Stretch

on the phenyl ring.

Asymmetric and

symmetric stretching
~2925, ~2855 Aliphatic C-H Stretch of CHz and CHs

groups in the octanoyl

chain.

Carbonyl stretch of
the aromatic acetyl

~1680 C=0 (Ketone) Stretch group. Conjugation
lowers the frequency.
[16]

Carbonyl stretch of
~1650 C=0 (Amide I) Stretch the secondary amide.
[17][18]

This peak, coupled
with the Amide | band,
~1540 N-H Bend (Amide II) In-plane bend is highly diagnostic for
secondary amides.
[15][19][20]
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UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule,
specifically highlighting the conjugated systems.

Protocol 5.3.1: UV-Vis Spectral Analysis

o Sample Preparation: Prepare a dilute solution of the compound (~10-20 pg/mL) in a UV-
transparent solvent like ethanol or acetonitrile.

e Instrument Setup:
o Spectrophotometer: Dual-beam UV-Vis spectrophotometer.
o Scan Range: 200 - 400 nm.
o Blank: Use the same solvent as used for the sample.
» Data Acquisition: Record the absorbance spectrum.
o Data Analysis: Identify the wavelength of maximum absorbance (Amax).
Expected Spectral Features:

e TU — TI* transition: An intense absorption band is expected between 230-260 nm due to the
conjugated system of the acetyl group and the aromatic ring.[21][22]

e n - TT* transition: A weaker absorption band may be observed at a longer wavelength (~300
nm), corresponding to the carbonyl groups.[16][23] The presence of conjugation shifts these
absorptions to longer wavelengths.[22]

Conclusion

The application of this integrated suite of analytical techniques—NMR, MS, HPLC, FTIR, and
UV-Vis—provides a rigorous and scientifically sound framework for the complete
characterization of N-(2-acetylphenyl)octanamide. By following these detailed protocols,
researchers can confidently establish the compound's identity, structure, purity, and key

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/uv-vis/spectrum.htm
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/uv/uv_spectra.php
https://www.jove.com/science-education/v/12324/ir-and-uvvis-spectroscopy-of-aldehydes-and-ketones
https://staff.hnue.edu.vn/Portals/0/TeachingSubject/hiennguyensp/b80a769b-1a2c-4d98-9259-06cf22552be3Chapter-6-UV-Vis---RUT-GON.pdf
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/uv/uv_spectra.php
https://www.benchchem.com/product/b1416907/docs?utm_src=pdf-body#application-notes-protocols-comprehensive-characterization-of-n-2-acetylphenyl-octanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

spectroscopic properties, ensuring data integrity for research, development, and regulatory

purposes.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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